4-methoxy-N-[2-(5-methyl-2-furyl)-2-(4-methyl-1-piperidinyl)ethyl]benzamide

• IUPAC Name: 4-methoxy-N-[2-(5-methylfuran-2-yl)-2-(4-methylpiperidin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C21H28N2O3/c1-15-10-12-23(13-11-15)19(20-9-4-16(2)26-20)14-22-21(24)17-5-7-18(25-3)8-6-17/h4-9,15,19H,10-14H2,1-3H3,(H,22,24)
• InChI Key: BKKYIHJCYPTFAF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(CNC(=O)C2=CC=C(C=C2)OC)C3=CC=C(O3)C
• Molecular Formula: C21H28N2O3
• Molecular Weight: 356.5 g/mol

Description

4-methoxy-N-[2-(5-methyl-2-furyl)-2-(4-methyl-1-piperidinyl)ethyl]benzamide is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound is commonly referred to as Mefway and is a radioligand that can be used in positron emission tomography (PET) imaging to visualize the serotonin 1A receptor (5-HT1A). In

Mechanism of Action

Mefway binds to the 5-HT1A receptor with high affinity and specificity, making it an ideal radioligand for 4-methoxy-N-[2-(5-methyl-2-furyl)-2-(4-methyl-1-piperidinyl)ethyl]benzamide imaging. The 5-HT1A receptor is a G protein-coupled receptor that is primarily located in the hippocampus, cortex, and raphe nuclei of the brain. Activation of the 5-HT1A receptor leads to the inhibition of adenylate cyclase, resulting in decreased levels of cyclic adenosine monophosphate (cAMP) and decreased neuronal excitability.
Biochemical and Physiological Effects:
Mefway has been shown to have a high affinity and specificity for the 5-HT1A receptor, making it an ideal radioligand for 4-methoxy-N-[2-(5-methyl-2-furyl)-2-(4-methyl-1-piperidinyl)ethyl]benzamide imaging. 4-methoxy-N-[2-(5-methyl-2-furyl)-2-(4-methyl-1-piperidinyl)ethyl]benzamide imaging with Mefway can provide valuable information on the distribution and density of 5-HT1A receptors in the brain, which can aid in the diagnosis and treatment of several neuropsychiatric disorders, including depression, anxiety, and schizophrenia.

Advantages and Limitations for Lab Experiments

One of the main advantages of Mefway is its high affinity and specificity for the 5-HT1A receptor, making it an ideal radioligand for 4-methoxy-N-[2-(5-methyl-2-furyl)-2-(4-methyl-1-piperidinyl)ethyl]benzamide imaging. However, Mefway has a relatively short half-life, which limits its use in longitudinal studies. Additionally, Mefway is a radioligand, which requires specialized equipment and expertise for its use in 4-methoxy-N-[2-(5-methyl-2-furyl)-2-(4-methyl-1-piperidinyl)ethyl]benzamide imaging.

Future Directions

There are several future directions for the use of Mefway in scientific research. One potential direction is the development of new radioligands with longer half-lives to enable longitudinal studies. Additionally, Mefway could be used in combination with other radioligands to provide a more comprehensive understanding of the neurobiology of neuropsychiatric disorders. Finally, Mefway could be used in preclinical studies to investigate the role of the 5-HT1A receptor in animal models of neuropsychiatric disorders.
Conclusion:
Mefway is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound is commonly referred to as Mefway and is a radioligand that can be used in 4-methoxy-N-[2-(5-methyl-2-furyl)-2-(4-methyl-1-piperidinyl)ethyl]benzamide imaging to visualize the serotonin 1A receptor (5-HT1A). Mefway has a high affinity and specificity for the 5-HT1A receptor, making it an ideal radioligand for 4-methoxy-N-[2-(5-methyl-2-furyl)-2-(4-methyl-1-piperidinyl)ethyl]benzamide imaging. However, Mefway has a relatively short half-life, which limits its use in longitudinal studies. There are several future directions for the use of Mefway in scientific research, including the development of new radioligands with longer half-lives and the use of Mefway in combination with other radioligands to provide a more comprehensive understanding of the neurobiology of neuropsychiatric disorders.

Synthesis Methods

The synthesis of Mefway involves several steps, including the reaction of 4-methoxybenzoyl chloride with 2-(5-methyl-2-furyl)ethylamine to form 4-methoxy-N-(2-(5-methyl-2-furyl)ethyl)benzamide. This intermediate product is then reacted with 4-methylpiperidine to form 4-methoxy-N-[2-(5-methyl-2-furyl)-2-(4-methyl-1-piperidinyl)ethyl]benzamide. The final product is purified using column chromatography to obtain a high purity compound.

Scientific Research Applications

Mefway has been extensively used in scientific research as a radioligand for 4-methoxy-N-[2-(5-methyl-2-furyl)-2-(4-methyl-1-piperidinyl)ethyl]benzamide imaging of the 5-HT1A receptor. This receptor is involved in several physiological processes, including mood regulation, anxiety, and stress response. 4-methoxy-N-[2-(5-methyl-2-furyl)-2-(4-methyl-1-piperidinyl)ethyl]benzamide imaging with Mefway can provide valuable information on the distribution and density of 5-HT1A receptors in the brain, which can aid in the diagnosis and treatment of several neuropsychiatric disorders, including depression, anxiety, and schizophrenia.